2-Bromo-6-{[(4-chlorobenzyl)imino]methyl}-4-methoxybenzenol

• IUPAC Name: 2-bromo-6-[(4-chlorophenyl)methyliminomethyl]-4-methoxyphenol
• InChI: InChI=1S/C15H13BrClNO2/c1-20-13-6-11(15(19)14(16)7-13)9-18-8-10-2-4-12(17)5-3-10/h2-7,9,19H,8H2,1H3
• InChI Key: OSNAMLJWCONQHT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)Br)O)C=NCC2=CC=C(C=C2)Cl
• Molecular Formula: C15H13BrClNO2
• Molecular Weight: 354.62 g/mol

Description

“2-Bromo-6-{[(4-chlorobenzyl)imino]methyl}-4-methoxybenzenol” is a chemical compound. It is used for pharmaceutical testing.

Scientific Research Applications

Synthesis and Chemical Applications

One study discusses a practical synthesis method for 2-Fluoro-4-bromobiphenyl, a key intermediate in the manufacture of non-steroidal anti-inflammatory and analgesic materials. Although this compound is not the same as the one inquired about, the research underscores the importance of brominated compounds in synthesizing medically relevant materials. The study presents an alternative synthesis method that avoids the use of expensive palladium and toxic phenylboronic acid, pointing towards the continuous search for more efficient and safer production methods for brominated intermediates (Qiu et al., 2009).

Environmental and Health Implications of Brominated Compounds

Another area of research involves the environmental and health implications of novel brominated flame retardants (NBFRs). A critical review summarizes the occurrence of NBFRs in indoor air, dust, consumer goods, and food, highlighting the need for more research on their occurrence, environmental fate, and toxicity. This review points out the significant knowledge gaps and the need for optimized analytical methods to better understand the environmental impact of brominated compounds (Zuiderveen et al., 2020).

Antimicrobial Properties

The review on the occurrence, fate, and behavior of parabens in aquatic environments discusses their use as preservatives in various products and their environmental impact. While the compound is not a paraben, the study's focus on the environmental persistence and potential endocrine-disrupting effects of commonly used preservatives could parallel investigations into similar properties of various brominated compounds (Haman et al., 2015).

Advanced Oxidation Processes

Research on the degradation of acetaminophen by advanced oxidation processes (AOPs) explores how these processes can break down recalcitrant compounds in water. This highlights a potential application area for brominated compounds, especially in environmental remediation and the study of by-products and their biotoxicity. Such research underscores the broader relevance of understanding the chemical behavior and environmental impact of brominated substances (Qutob et al., 2022).